Cas no 852389-06-1 (2-chloro-N-{1,7-dimethyl-4-oxo-3H,4H-furo[3,4-d]pyridazin-5-yl}acetamide)

• Product Name: 2-chloro-N-{1,7-dimethyl-4-oxo-3H,4H-furo[3,4-d]pyridazin-5-yl}acetamide
• CAS No: 852389-06-1
• MF: C₁₀H₁₀ClN₃O₃
• MW: 255.657701015472
• CID: 3108051
• PubChem ID: 2560596
• Update Time: 2025-04-21

2-chloro-N-{1,7-dimethyl-4-oxo-3H,4H-furo[3,4-d]pyridazin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-chloro-N-(1,7-dimethyl-4-oxo-3,4-dihydrofuro[3,4-d]pyridazin-5-yl)acetami de
• 2-chloro-N-{1,7-dimethyl-4-oxo-3H,4H-furo[3,4-d]pyridazin-5-yl}acetamide
• AKOS030752669
• 2-chloro-N-(4,5-dimethyl-1-oxo-2H-furo[3,4-d]pyridazin-7-yl)acetamide
• SR-01000065842
• 852389-06-1
• Z85921951
• G30239
• CJB38906
• CS-0232364
• SR-01000065842-1
• 2-chloro-N-(1,7-dimethyl-4-oxo-3,4-dihydrofuro[3,4-d]pyridazin-5-yl)acetamide
• EN300-12703

• Inchi： 1S/C10H10ClN3O3/c1-4-7-5(2)17-10(12-6(15)3-11)8(7)9(16)14-13-4/h3H2,1-2H3,(H,12,15)(H,14,16)
• InChI Key： NLHCJPFFSRFOAL-UHFFFAOYSA-N
• SMILES： ClCC(NC1=C2C(NN=C(C)C2=C(C)O1)=O)=O

Computed Properties

• Exact Mass: 255.0410689Da
• Monoisotopic Mass: 255.0410689Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides